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Introduction
Vasoactive Intestinal Peptide (VIP) is a neuropeptide with well-documented immunomodulatory

properties, playing a crucial role in regulating inflammatory responses. Its therapeutic potential,

however, is often limited by its short half-life and lack of receptor selectivity. The synthetic

analog, [Ala11,22,28]-VIP, has been engineered to overcome these limitations, exhibiting high

selectivity for the Vasoactive Intestinal Peptide Receptor 1 (VPAC1). This technical guide

provides an in-depth analysis of the role of [Ala11,22,28]-VIP in the inflammatory response,

presenting key quantitative data, detailed experimental methodologies, and visual

representations of its mechanism of action.

Core Concepts: The Anti-Inflammatory Action of
[Ala11,22,28]-VIP
[Ala11,22,28]-VIP exerts its anti-inflammatory effects primarily through its potent and selective

agonism of the VPAC1 receptor.[1][2][3] Activation of VPAC1, a G-protein coupled receptor,

initiates a signaling cascade that ultimately leads to the suppression of pro-inflammatory

mediators and the promotion of an anti-inflammatory environment. The parent molecule, VIP,

has been shown to inhibit the production of key pro-inflammatory cytokines such as Tumor
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Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and IL-12, while stimulating the release of

the anti-inflammatory cytokine IL-10.[4] These effects are largely attributed to the activation of

the VPAC1 receptor, making [Ala11,22,28]-VIP a valuable tool for dissecting and harnessing

this specific anti-inflammatory pathway.

Quantitative Data Summary
The selectivity of [Ala11,22,28]-VIP for the human VPAC1 receptor is a cornerstone of its

therapeutic potential. The following table summarizes the key binding affinities (Ki) and the half-

maximal effective concentration (EC50) for adenylyl cyclase stimulation, demonstrating its

potent and selective nature.

Ligand Receptor Ki (nM) EC50 (nM) Reference

[Ala11,22,28]-

VIP
Human VPAC1 7.4 0.3 --INVALID-LINK--

[Ala11,22,28]-

VIP
Human VPAC2 2352 >1000 --INVALID-LINK--

Native VIP Human VPAC1 1.2 0.1 --INVALID-LINK--

Native VIP Human VPAC2 1.8 0.2 --INVALID-LINK--

A study on human THP-1 M2-macrophages showed that co-incubation of oxidized LDL with the

VPAC1 agonist [Ala11,22,28]-VIP significantly lowered the intracellular triglyceride

concentration by 20% compared to oxidized LDL alone.[1]

Signaling Pathways and Mechanisms of Action
The anti-inflammatory effects of [Ala11,22,28]-VIP are mediated through the canonical VIP

signaling pathway, initiated by the activation of the VPAC1 receptor. The binding of

[Ala11,22,28]-VIP to VPAC1 leads to the activation of adenylyl cyclase, which in turn increases

intracellular cyclic AMP (cAMP) levels. This elevation in cAMP activates Protein Kinase A

(PKA), a key player in the downstream anti-inflammatory cascade. PKA can then phosphorylate

and activate the cAMP response element-binding protein (CREB), a transcription factor that

promotes the expression of anti-inflammatory genes. Furthermore, the VIP/VPAC1 signaling
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axis has been shown to inhibit the activation of the pro-inflammatory transcription factor

Nuclear Factor-kappa B (NF-κB), a central regulator of inflammatory gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15496424?utm_src=pdf-body-img
https://www.benchchem.com/product/b15496424?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Frontiers | PACAP regulates VPAC1 expression, inflammatory processes and lipid
homeostasis in M1- and M2-macrophages [frontiersin.org]

2. frontiersin.org [frontiersin.org]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [[Ala11,22,28]-VIP: A Deep Dive into its Anti-
Inflammatory Role]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15496424#ala11-22-28-vip-role-in-inflammatory-
response]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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